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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzyl bromide

Cat. No.: B1308044

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a concise overview of the available physical properties of 4-
Fluoro-2-methylbenzyl bromide, a key intermediate in various synthetic applications. Due to
the limited availability of direct experimental data for this specific compound, this guide also
includes information on closely related isomers and analogs to provide a comparative context.
Furthermore, a detailed, plausible synthetic protocol for its preparation via a well-established
chemical transformation is presented, accompanied by a logical workflow diagram.

Physical Properties

Direct experimental data for the melting and boiling points of 4-Fluoro-2-methylbenzyl
bromide (CAS No. 862539-91-1) are not readily available in the surveyed literature. However,
data for isomeric and structurally similar compounds can provide valuable estimations for
handling and reaction setup.
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CAS Molecular Melting Boiling Pressure
Compound . .
Number Formula Point (°C) Point (°C) (Torr)
4-Fluoro-2-
Data not Data not
methylbenzyl 862539-91-1 CsHsBrF ) )
_ available available
bromide
2-Fluoro-4-
Data not
methylbenzyl 118745-63-4 CsHsBrF ) 97 -101 15
] available
bromide
4-Bromo-2-
Data not
fluorobenzyl 76283-09-5 C7HsBrzF 33.0-39.0 )
] available
bromide

Table 1: Physical Properties of 4-Fluoro-2-methylbenzyl bromide and Related Compounds.

Synthetic Protocol: Plausible Route via Wohl-Ziegler
Bromination

The synthesis of 4-Fluoro-2-methylbenzyl bromide can be logically achieved through the
benzylic bromination of 4-fluoro-2-methyltoluene. A standard and effective method for this
transformation is the Wohl-Ziegler reaction, which utilizes N-bromosuccinimide (NBS) as the
bromine source and a radical initiator.

Reaction:

4-Fluoro-2-methyltoluene — 4-Fluoro-2-methylbenzyl bromide
Reagents and Materials:

e 4-Fluoro-2-methyltoluene

e N-Bromosuccinimide (NBS)

» Azobisisobutyronitrile (AIBN) or Benzoyl Peroxide (BPO) as a radical initiator
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» Carbon tetrachloride (CCls) or a suitable alternative solvent (e.g., acetonitrile,
trifluorotoluene)

e Round-bottom flask

» Reflux condenser

e Heating mantle

o Magnetic stirrer

o Apparatus for filtration (e.g., Buchner funnel)

o Apparatus for solvent removal (e.g., rotary evaporator)
o Standard glassware for workup

Experimental Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 4-fluoro-2-methyltoluene in a suitable solvent (e.g., carbon
tetrachloride).

o Addition of Reagents: To this solution, add a stoichiometric equivalent of N-
bromosuccinimide (NBS) and a catalytic amount of a radical initiator such as AIBN or
benzoyl peroxide.

» Reaction Conditions: The reaction mixture is heated to reflux with vigorous stirring. The
reaction can be initiated by the application of heat or by irradiation with a UV lamp, which
facilitates the homolytic cleavage of the initiator.

» Monitoring the Reaction: The progress of the reaction can be monitored by observing the
consumption of NBS, which is denser than CClas and will be consumed, while the by-product,
succinimide, is less dense and will float on the surface of the solvent upon completion.

e Workup: Once the reaction is complete, the mixture is cooled to room temperature. The
succinimide by-product is removed by filtration.
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 Purification: The solvent is removed from the filtrate under reduced pressure using a rotary
evaporator. The resulting crude 4-Fluoro-2-methylbenzyl bromide can be further purified
by vacuum distillation or recrystallization, if applicable, to yield the final product.

Logical Synthesis Workflow

The following diagram illustrates the logical progression from a common starting material to the
target compound, 4-Fluoro-2-methylbenzyl bromide.
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Caption: Plausible synthetic pathway to 4-Fluoro-2-methylbenzyl bromide.

« To cite this document: BenchChem. [Technical Guide: Physicochemical and Synthetic
Aspects of 4-Fluoro-2-methylbenzyl bromide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1308044#physical-properties-of-4-fluoro-2-
methylbenzyl-bromide-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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